4-(tributylstannyl)pyridine-2-carbonitrile
Overview
Description
4-(Tributylstannyl)pyridine-2-carbonitrile, also known as 4-TBP, is an organometallic compound composed of a pyridine ring bonded to a carbonitrile group and a tributylstannyl group. This compound has been studied extensively for its applications in various scientific fields, such as organic synthesis, catalysis, and materials science.
Scientific Research Applications
4-(tributylstannyl)pyridine-2-carbonitrile has a wide range of applications in scientific research, including organic synthesis, catalysis, and materials science. In organic synthesis, 4-(tributylstannyl)pyridine-2-carbonitrile is used as a reagent for the synthesis of pyridine derivatives and other heterocyclic compounds. In catalysis, 4-(tributylstannyl)pyridine-2-carbonitrile is used as a ligand for transition metal complexes, which can be used as catalysts for various reactions. In materials science, 4-(tributylstannyl)pyridine-2-carbonitrile is used as a precursor for the synthesis of nanomaterials, such as nanotubes and nanowires.
Mechanism of Action
The mechanism of action of 4-(tributylstannyl)pyridine-2-carbonitrile is not fully understood. However, it is believed that the tributylstannyl group acts as a Lewis acid, which facilitates the formation of a palladium-carbon bond between the 4-bromopyridine and the tributylstannyl cyanide. This reaction is then followed by an intramolecular cyclization reaction, which produces 4-(tributylstannyl)pyridine-2-carbonitrile.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(tributylstannyl)pyridine-2-carbonitrile are not well understood. However, it is believed that 4-(tributylstannyl)pyridine-2-carbonitrile may act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. In addition, 4-(tributylstannyl)pyridine-2-carbonitrile may also act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.
Advantages and Limitations for Lab Experiments
4-(tributylstannyl)pyridine-2-carbonitrile has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its high yield makes it a cost-effective reagent. In addition, 4-(tributylstannyl)pyridine-2-carbonitrile is non-toxic and has a low vapor pressure, making it a safe and convenient reagent for use in the laboratory. However, 4-(tributylstannyl)pyridine-2-carbonitrile is a relatively unstable compound and can decompose at temperatures above 100°C.
Future Directions
There are several potential future directions for research on 4-(tributylstannyl)pyridine-2-carbonitrile. One potential area of research is the development of more efficient synthesis methods for 4-(tributylstannyl)pyridine-2-carbonitrile. Another potential area of research is the investigation of the biochemical and physiological effects of 4-(tributylstannyl)pyridine-2-carbonitrile. Additionally, research could be conducted on the use of 4-(tributylstannyl)pyridine-2-carbonitrile as a catalyst for organic reactions, as well as its potential applications in materials science. Finally, research could be conducted on the potential use of 4-(tributylstannyl)pyridine-2-carbonitrile as a drug or drug delivery system.
Synthesis Methods
4-(tributylstannyl)pyridine-2-carbonitrile is synthesized via a palladium-catalyzed cross-coupling reaction between 4-bromopyridine and tributylstannyl cyanide. The reaction is typically performed in a solvent such as toluene or acetonitrile, and is conducted at a temperature of 100-120°C. The reaction yields 4-(tributylstannyl)pyridine-2-carbonitrile in a high yield of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(tributylstannyl)pyridine-2-carbonitrile involves the reaction of pyridine-2-carbonitrile with tributyltin chloride in the presence of a palladium catalyst.", "Starting Materials": [ "Pyridine-2-carbonitrile", "Tributyltin chloride", "Palladium catalyst" ], "Reaction": [ "Add pyridine-2-carbonitrile and tributyltin chloride to a reaction flask", "Add a palladium catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by column chromatography" ] } | |
CAS RN |
153435-64-4 |
Product Name |
4-(tributylstannyl)pyridine-2-carbonitrile |
Molecular Formula |
C18H30N2Sn |
Molecular Weight |
393.2 |
Purity |
95 |
Origin of Product |
United States |
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